(3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine

• IUPAC Name: N-[(4-methoxy-2,5-dimethylphenyl)methyl]-3,4-dimethylaniline
• InChI: InChI=1S/C18H23NO/c1-12-6-7-17(9-13(12)2)19-11-16-8-15(4)18(20-5)10-14(16)3/h6-10,19H,11H2,1-5H3
• InChI Key: WEMLLSIKKRULRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=C(C=C(C(=C2)C)OC)C)C
• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol

Description

(3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a member of the amine class of compounds and has been studied extensively for its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to their death. It may also inhibit the activity of certain enzymes and proteins, leading to the inhibition of microbial growth.
Biochemical and Physiological Effects:
(3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine has been shown to have a range of biochemical and physiological effects. It has been found to have antioxidant properties and may help to protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties and may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine in lab experiments is its broad spectrum of activity against various microorganisms. It is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of (3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine. One area of research could focus on the development of new drug delivery systems using this compound. Another area of research could focus on the synthesis of new derivatives of this compound with enhanced biological activity. Additionally, more studies could be conducted to better understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, (3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. Its potential applications in various fields make it an interesting compound to study, and future research could lead to the development of new drugs and treatment options.

Synthesis Methods

The synthesis of (3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine involves the reaction of 3,4-dimethylbenzylamine and 4-methoxy-2,5-dimethylbenzyl chloride. The reaction is carried out in the presence of a suitable solvent and a base. The resulting product is a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

(3,4-dimethylphenyl)(4-methoxy-2,5-dimethylbenzyl)amine has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, antifungal, and antiviral properties. It has also been studied for its potential use as a drug delivery agent and as a precursor to other biologically active compounds.